1-benzyl-9-methyl-2-(4-methylpiperazine-1-carbonyl)pyrido[1,2-a]pyrrolo[2,3-d]pyrimidin-4(1H)-one

• IUPAC Name: 6-benzyl-10-methyl-5-(4-methylpiperazine-1-carbonyl)-1,6,8-triazatricyclo[7.4.0.03,7]trideca-3(7),4,8,10,12-pentaen-2-one
• InChI: InChI=1S/C24H25N5O2/c1-17-7-6-10-28-21(17)25-22-19(23(28)30)15-20(24(31)27-13-11-26(2)12-14-27)29(22)16-18-8-4-3-5-9-18/h3-10,15H,11-14,16H2,1-2H3
• InChI Key: SWDXVYPCHWYQOB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CN2C1=NC3=C(C2=O)C=C(N3CC4=CC=CC=C4)C(=O)N5CCN(CC5)C
• Molecular Formula: C24H25N5O2
• Molecular Weight: 415.5 g/mol

Description

1-benzyl-9-methyl-2-(4-methylpiperazine-1-carbonyl)pyrido[1,2-a]pyrrolo[2,3-d]pyrimidin-4(1H)-one is a useful research compound. Its molecular formula is C24H25N5O2 and its molecular weight is 415.497. The purity is usually 95%.
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Scientific Research Applications

Design and Synthesis for Neurodegenerative Disease Targets

Compounds within the pyrimidine class have been explored for their potential in treating neurodegenerative diseases such as Alzheimer's. For example, dual cholinesterase and amyloid-β (Aβ)-aggregation inhibitors have been designed, showcasing the potential of these compounds in targeting multiple pathological routes in Alzheimer's Disease (AD) (Mohamed et al., 2011). Such studies illustrate the utility of pyrimidine derivatives in the synthesis of molecules with significant therapeutic potential against complex brain disorders.

Antimicrobial and Anticancer Properties

The antimicrobial and anticancer properties of pyrimidine derivatives have been a focal point of research. For instance, novel pyrazolopyrimidines derivatives have demonstrated significant anticancer and anti-5-lipoxygenase agents, indicating their potential in cancer and inflammation-related research (Rahmouni et al., 2016). This suggests that compounds like "1-benzyl-9-methyl-2-(4-methylpiperazine-1-carbonyl)pyrido[1,2-a]pyrrolo[2,3-d]pyrimidin-4(1H)-one" could be explored for similar biological activities.

Antiviral Research

Given the ongoing need for novel antiviral agents, pyrimidine derivatives have also been evaluated for their antiviral capabilities. The structure-activity relationship (SAR) studies involving histamine H4 receptor ligands, for instance, demonstrate the role of pyrimidine derivatives in modulating immune responses and their potential application in antiviral research (Altenbach et al., 2008).

Mechanism of Action

Target of Action

Similar compounds such as methylbenzylpiperazine (mbzp) are known to have stimulant effects .

Mode of Action

It’s worth noting that compounds with similar structures, such as mbzp, are known to have stimulant effects . These effects are often achieved through interactions with various neurotransmitter systems in the brain.

Biochemical Pathways

Similar compounds like mbzp are known to affect neurotransmitter systems, which could involve a variety of biochemical pathways .

Pharmacokinetics

Mbzp, a compound with a similar structure, is known to be metabolized in the liver and excreted via the kidneys .

Result of Action

Similar compounds like mbzp are known to have stimulant effects, which could involve a variety of molecular and cellular changes .